Cas no 2228209-32-1 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile
• CAS No: 2228209-32-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5783635
• PubChem ID: 165756897
• Update Time: 2025-06-07

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1809750
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclopropane-1-carbonitrile
• 2228209-32-1
• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile

• Inchi： 1S/C13H19N/c1-12(2)9-3-4-10(11(12)7-9)13(8-14)5-6-13/h9-11H,3-7H2,1-2H3
• InChI Key： QPJMBUWFFFSQIK-UHFFFAOYSA-N
• SMILES： N#CC1(CC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile

Introduction to 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile (CAS No. 2228209-32-1)

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number CAS No. 2228209-32-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile consists of a cyclopropane ring fused with a bicycloheptane moiety, making it a highly intriguing candidate for synthetic and medicinal chemistry research. The presence of a nitrile group at the terminal position of the cyclopropane ring adds another layer of complexity, which can influence its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The bicycloheptane scaffold, in particular, has been explored for its role in various bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a cyclopropane ring into this framework can enhance the compound's binding affinity and selectivity towards specific biological receptors.

One of the most notable features of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile is its ability to serve as a versatile building block for more complex drug candidates. The nitrile group can undergo various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines, which can be exploited to modify the compound's pharmacological profile. Additionally, the rigid bicycloheptane structure can provide stability and enhance the compound's bioavailability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile that exhibit unique structural motifs are often preferred for their potential to interact with biological targets in novel ways. This can lead to the identification of new therapeutic agents that are more effective and have fewer side effects compared to existing treatments.

The synthesis of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile presents several challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate frameworks required for this compound.

In addition to its synthetic interest, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile has shown promise in preliminary biological evaluations. Studies have indicated that compounds with similar structural features may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. While further research is needed to fully elucidate its pharmacological effects, these initial findings suggest that this molecule could be a valuable tool for understanding disease mechanisms and developing new treatments.

The potential applications of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for materials science applications, where it could be used to develop novel polymers or functional materials with specific properties. The ability to modify its chemical composition also allows for customization based on specific industrial or research needs.

In conclusion, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclopropane-1-carbonitrile (CAS No. 2228209-32-1) is a fascinating compound with significant potential in both academic research and industrial applications. Its complex structure and diverse functional groups make it a valuable scaffold for drug discovery and materials science innovation. As research continues to uncover new ways to exploit its properties, this molecule is likely to play an important role in future scientific advancements.